Cas no 1807024-46-9 (2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid
• CAS No: 1807024-46-9
• MF: C₁₀H₅BrF₃NO₂
• MW: 308.051412343979
• CID: 4793164
• Update Time: 2025-07-22

2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C10H5BrF3NO2/c11-8-2-6(4-15)7(10(12,13)14)1-5(8)3-9(16)17/h1-2H,3H2,(H,16,17)
• InChI Key： SLDZJYYRVNMIMV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C(F)(F)F)C=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid

Professional Introduction to 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic Acid (CAS No. 1807024-46-9)

2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid, with the chemical formula C₉H₃BrF₃NO₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of substituted phenylacetic acids, which have been widely studied due to their diverse biological activities. The presence of multiple functional groups, including a bromo atom, a cyano group, and a trifluoromethyl moiety, makes this molecule particularly intriguing for synthetic chemists and biologists alike.

The< strong>CAS number 1807024-46-9 uniquely identifies this compound in scientific literature and databases, facilitating its easy retrieval and reference in research. The structural features of 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid contribute to its potential applications in drug discovery and development. Specifically, the electron-withdrawing nature of the cyano and trifluoromethyl groups enhances the reactivity of the molecule, making it a valuable intermediate in organic synthesis.

In recent years, there has been a growing interest in phenylacetic acid derivatives due to their reported pharmacological properties. These compounds have shown promise as intermediates in the synthesis of various bioactive molecules. For instance, studies have demonstrated that derivatives of phenylacetic acid can exhibit antimicrobial, anti-inflammatory, and even anticancer effects. The specific substitution pattern in 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid may contribute to its unique biological profile, making it a candidate for further investigation.

The< strong>bromo substituent on the aromatic ring is particularly noteworthy, as bromine is often used in medicinal chemistry to introduce modularity in drug design. The ability to selectively modify or remove bromine atoms allows researchers to explore different pharmacophores and optimize biological activity. Additionally, the< strong>cyano group can participate in various chemical reactions, such as nucleophilic addition or condensation reactions, providing versatility in synthetic pathways.

The< strong>trifluoromethyl group is another key feature that influences the electronic properties and metabolic stability of the molecule. Trifluoromethyl groups are frequently incorporated into pharmaceuticals because they can enhance binding affinity to biological targets and improve pharmacokinetic profiles. This makes 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid a potentially valuable building block for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding interactions between 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid and biological targets such as enzymes or receptors. These insights can guide the design of more effective derivatives with enhanced therapeutic potential.

In addition to its pharmaceutical applications, this compound may also find utility in agrochemical research. Phenylacetic acid derivatives have been explored as plant growth regulators and pesticides due to their ability to interact with plant hormone systems. The unique combination of functional groups in 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid could make it a promising candidate for developing new agrochemical products that are both effective and environmentally friendly.

The synthesis of 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions or palladium catalysis, may be employed to construct the desired framework efficiently. The availability of high-quality starting materials and reagents is crucial for achieving reproducible results in these synthetic processes.

Ethical considerations are also important in pharmaceutical research involving compounds like 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid. Ensuring that research is conducted responsibly and with appropriate safety measures is essential for protecting both researchers and the environment. Collaborative efforts between academia and industry can help streamline the development process while maintaining high standards of ethical practice.

The future prospects for 2-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid are promising, given its versatile structure and potential applications. Continued research into its biological activity and synthetic utility will likely uncover new opportunities for its use in drug discovery and beyond. As our understanding of molecular interactions grows, compounds like this one will play an increasingly important role in developing innovative solutions to global health challenges.